4-(2-Methylpropyl)piperidine-2,6-dione
Overview
Description
4-(2-Methylpropyl)piperidine-2,6-dione, also known as MPPD, is a synthetic chemical compound that is used in a variety of scientific research applications. It is a versatile compound that has been used in experiments ranging from biochemical and physiological studies to drug development.
Scientific Research Applications
Enantiomeric Separation and Synthesis
- Chiral Separation : Piperidine-2,6-dione derivatives, including similar structures, have been studied for their enantiomeric separation using liquid chromatography, indicating applications in chiral drug analysis and synthesis (Overbeke et al., 1997).
- Synthesis of Aminoglutethimide Analogues : Research on 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones shows potential applications in creating inhibitors of estrogen biosynthesis, which could have implications in cancer treatment (Hartmann & Batzl, 1986).
Chemical Properties and Applications
- One-Pot Synthesis : A study discusses the one-pot synthesis of Nα-urethane-protected β- and γ-amino acids using a similar piperidine-2,6-dione derivative, highlighting its utility in efficient chemical synthesis (Cal et al., 2012).
- Crystal Structure Analysis : Research on the crystal structure of related piperidine-2,6-dione compounds offers insights into molecular configurations, beneficial for material science and drug design (Rajnikant et al., 2010).
Pharmaceutical Research
- Inhibition of Aromatase : Studies on analogues of 3-ethyl-3-(4-pyridyl)piperidine-2,6-dione as selective inhibitors of aromatase emphasize the potential pharmaceutical applications in treating estrogen-dependent diseases (Leung et al., 1987).
- Antipsychotic Properties : Research on piperidine‐2,6‐dione‐piperazine derivatives demonstrates their potential as multireceptor atypical antipsychotics, indicating a role in mental health treatments (Chen et al., 2012).
Safety and Hazards
Future Directions
Piperidine-2,6-diones are privileged heterocyclic scaffolds that are frequently found in numerous drugs. They serve as valuable and versatile synthetic intermediates in organic synthesis. A series of important compounds can be rapidly constructed with piperidine-2,6-diones as starting material . Therefore, the synthesis of piperidine-2,6-diones has received considerable attention and will likely continue to be a focus of future research.
Mechanism of Action
Target of Action
It is known that this compound is used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
Given its use in proteomics research , it is likely that it interacts with its targets to modulate their function, leading to changes at the cellular or molecular level.
Biochemical Pathways
As a compound used in proteomics research , it may influence protein-related pathways.
Result of Action
Given its use in proteomics research , it is likely that it has some impact on protein function or expression.
Properties
IUPAC Name |
4-(2-methylpropyl)piperidine-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-6(2)3-7-4-8(11)10-9(12)5-7/h6-7H,3-5H2,1-2H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNAQPQLVCOZGRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CC(=O)NC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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